Cas no 848849-59-2 (Methyl 2-(4-chloro-3-nitrophenyl)propanoate)

Methyl 2-(4-chloro-3-nitrophenyl)propanoate structure
848849-59-2 structure
Product Name:Methyl 2-(4-chloro-3-nitrophenyl)propanoate
CAS No:848849-59-2
MF:C10H10ClNO4
MW:243.643702030182
CID:4717456
Update Time:2023-08-16

Methyl 2-(4-chloro-3-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(4-chloro-3-nitrophenyl)propanoate
    • Methyl 2-(4-chloro-3-nitrophenyl)propanoate
    • Inchi: 1S/C10H10ClNO4/c1-6(10(13)16-2)7-3-4-8(11)9(5-7)12(14)15/h3-6H,1-2H3
    • InChI Key: WMUYHRSAYZPLDU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])C(C(=O)OC)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Topological Polar Surface Area: 72.1
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